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Compound of Interest

Compound Name: alpha-Eudesmol

Cat. No.: B1203450 Get Quote

This document provides immediate, essential safety, and logistical information for the handling

and disposal of alpha-Eudesmol, tailored for researchers, scientists, and drug development

professionals. The procedural guidance herein is designed to ensure safe laboratory practices.

While alpha-Eudesmol is not currently classified under the Globally Harmonized System

(GHS), its isomers, beta-Eudesmol and epi-Eudesmol, are known to be skin and eye irritants.

[1][2][3][4] Therefore, it is prudent to handle alpha-Eudesmol with a similar level of caution.

Quantitative Data Summary
The following tables summarize key physical, chemical, and safety data for alpha-Eudesmol.

Table 1: Physical and Chemical Properties of alpha-Eudesmol
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Property Value

Molecular Formula C₁₅H₂₆O[5]

Molecular Weight 222.37 g/mol [6]

Appearance Powder

Melting Point 72-74 °C

Boiling Point ~299-302 °C[7]

Flash Point ~108 °C (227 °F)[7]

Solubility

Soluble in alcohol, chloroform, dichloromethane,

ethyl acetate, DMSO, and acetone.[7] Insoluble

in water.[7]

Vapor Pressure 0.0001 mmHg @ 25 °C (estimated)[7]

Table 2: Hazard Information and Safety Recommendations

Hazard Profile GHS Classification
Recommended Personal
Protective Equipment
(PPE)

alpha-Eudesmol Not Classified[1][7]

Based on data for isomers:

Chemical-resistant gloves

(e.g., Nitrile), safety glasses

with side shields or goggles,

lab coat.[2][3]

beta-Eudesmol (Isomer)
Skin Irritant (H315), Eye Irritant

(H319)[2]

Protective gloves, eye

protection, face protection.[2]

10-epi-gamma-Eudesmol

(Isomer)

Skin Irritant (H315), Eye Irritant

(H319)[4]

Protective gloves, safety

glasses, protective clothing.[8]

Operational Plan: Safe Handling of alpha-Eudesmol
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Adherence to the following step-by-step protocol is crucial for minimizing exposure and

ensuring a safe laboratory environment.

1. Engineering Controls:

Always handle alpha-Eudesmol in a well-ventilated area.[3][9]

Use of a chemical fume hood is recommended, especially when handling powders or

creating solutions, to prevent inhalation of dust or aerosols.[8]

2. Personal Protective Equipment (PPE) Selection and Use:

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[2][3]

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. Inspect gloves for

any signs of degradation or puncture before use.[2][3]

Body Protection: A standard laboratory coat should be worn to protect against skin contact.

[3]

Respiratory Protection: If engineering controls are insufficient or during spill cleanup, a

NIOSH-approved respirator may be necessary.[10]

3. General Handling Procedures:

Avoid all personal contact, including inhalation of dust.[9]

Do not eat, drink, or smoke in the laboratory area where alpha-Eudesmol is handled.[9]

Keep containers securely sealed when not in use.[9]

Wash hands thoroughly with soap and water after handling.[9]

4. First Aid Measures:

After Skin Contact: Immediately wash the affected area with soap and plenty of water.[2]
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After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[2]

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[8][10]

After Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice.[8]

Below is a workflow for ensuring appropriate PPE is used when handling alpha-Eudesmol.
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Preparation Phase

PPE Selection & Donning

Operational Phase

Start: Prepare to handle alpha-Eudesmol

Review Safety Data
(Note isomer data: skin/eye irritant)

Conduct Risk Assessment
(Consider quantity, concentration, and procedure)

Wear Safety Goggles
or Glasses with Side Shields

Wear Chemical-Resistant Gloves
(e.g., Nitrile)

Wear Laboratory Coat

Is ventilation inadequate or are
aerosols/dusts generated?

Use NIOSH-Approved Respirator

Yes

Proceed with Handling in
Well-Ventilated Area / Fume Hood

No

End of Procedure

Click to download full resolution via product page

Caption: PPE Selection Workflow for alpha-Eudesmol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1203450?utm_src=pdf-body-img
https://www.benchchem.com/product/b1203450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan: alpha-Eudesmol Waste
The disposal of alpha-Eudesmol and contaminated materials must be managed as hazardous

waste to ensure environmental protection and regulatory compliance.[3] Do not dispose of it

down the drain or in regular trash.[3]

Step-by-Step Disposal Protocol:

1. Waste Segregation:

Treat all materials contaminated with alpha-Eudesmol (e.g., gloves, absorbent pads, empty

containers) as hazardous waste.[3]

Segregate alpha-Eudesmol waste from other chemical waste streams to prevent

incompatible mixtures. Store it separately from strong acids, bases, and oxidizing agents.[3]

2. Container Selection and Labeling:

Use a chemically compatible, leak-proof container for collecting alpha-Eudesmol waste. The

original container can be used if it is in good condition.[3]

Securely cap the container at all times, except when adding waste.[3]

Clearly label the container with a "Hazardous Waste" label. The label must identify the

contents as "alpha-Eudesmol Waste" and list any other components or solvents present.[3]

3. Storage and Disposal:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[3]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[3]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office, following all applicable regional, national, and local regulations.[10]
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The following diagram outlines the logical steps for the proper disposal of alpha-Eudesmol
waste.

Waste Generation

Containment & Labeling

Storage & Disposal

Start: alpha-Eudesmol waste generated
(e.g., unused product, contaminated items)

Classify as Hazardous Waste

Segregate from incompatible materials
(acids, bases, oxidizers)

Select leak-proof, compatible container

Label container:
'Hazardous Waste - alpha-Eudesmol'

Keep container securely sealed

Store in designated Satellite
Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS)
for waste pickup

End: Waste disposed by EHS
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Alpha-eudesmol | C15H26O | CID 92762 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. benchchem.com [benchchem.com]

4. 10-epi-gamma-Eudesmol | C15H26O | CID 6430754 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. persianherb.com [persianherb.com]

6. scent.vn [scent.vn]

7. alpha-eudesmol, 473-16-5 [thegoodscentscompany.com]

8. chemicalbook.com [chemicalbook.com]

9. datasheets.scbt.com [datasheets.scbt.com]

10. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
alpha-Eudesmol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203450#personal-protective-equipment-for-
handling-alpha-eudesmol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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